Cas no 103024-93-7 (6H-Purin-6-one,2-amino-1,9-dihydro-9-[3-hydroxy-2-(hydroxymethyl)propyl]-)

• Product Name: 6H-Purin-6-one,2-amino-1,9-dihydro-9-[3-hydroxy-2-(hydroxymethyl)propyl]-
• CAS No: 103024-93-7
• MF: C₉H₁₃N₅O₃
• MW: 239.231220960617
• CID: 140621
• PubChem ID: 135436454
• Update Time: 2025-05-20

6H-Purin-6-one,2-amino-1,9-dihydro-9-[3-hydroxy-2-(hydroxymethyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,2-amino-1,9-dihydro-9-[3-hydroxy-2-(hydroxymethyl)propyl]-
• 2-amino-9-[3-hydroxy-2-(hydroxymethyl)propyl]-3H-purin-6-one
• TIVICICLOVIR
• 1,3-propanediol, 2-[(2-amino-6-hydroxy-9H-purin-9-yl)methyl]-
• 2-[(2-amino-6-hydroxy-9H-purin-9-yl)methyl]propane-1,3-diol
• 9-(3-hydroxy-2-hydroxymethylprop-1-yl)-guanine
• 2-Amino-9-(3-hydroxy-2-(hydroxymethyl)propyl)-1H-purin-6(9H)-one
• 9-[3-hydroxy-2-(hydroxymethyl)prop-1-yl]guanine
• UNII-JBP1N46HPN
• SCHEMBL15531845
• 103024-93-7
• NSC-724804
• 2-(guanin-9-ylmethyl)-propan-1,3-diol
• 2-amino-9-[3-hydroxy-2-(hydroxymethyl)propyl]-1H-purin-6-one
• NS00120147
• SCHEMBL6944256
• JBP1N46HPN
• 2-Amino-9-(3-hydroxy-2-(hydroxymethyl)propyl)-1,9-dihydro-6H-purin-6-one
• Tivicilovir
• Q27281423
• CS-0025385
• NSC724804
• AM188
• AM-188
• HY-106233
• 6H-Purin-6-one, 2-amino-1,9-dihydro-9-[3-hydroxy-2-(hydroxymethyl)propyl]-
• DTXSID90869380
• CHEMBL280531
• Tiviciclovir [INN]
• TS-09394

• Inchi： 1S/C9H13N5O3/c10-9-12-7-6(8(17)13-9)11-4-14(7)1-5(2-15)3-16/h4-5,15-16H,1-3H2,(H3,10,12,13,17)
• InChI Key： ANFNNSIOGODJDN-UHFFFAOYSA-N
• SMILES： OCC(CO)CN1C=NC2C(NC(N)=NC1=2)=O

Computed Properties

• Exact Mass: 239.10199
• Monoisotopic Mass: 239.10183929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 126Ų

Experimental Properties

• PSA: 130.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones

Additional information on 6H-Purin-6-one,2-amino-1,9-dihydro-9-[3-hydroxy-2-(hydroxymethyl)propyl]-

6H-Purin-6-one,2-amino-1,9-dihydro-9-[3-hydroxy-2-(hydroxymethyl)propyl]

The compound 6H-Purin-6-one,2-amino-1,9-dihydro-9-[3-hydroxy-2-(hydroxymethyl)propyl], with CAS No. 103024-93-7, is a highly specialized purine derivative that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This molecule belongs to the broader class of purine analogs, which are widely studied for their potential applications in drug development. The structure of this compound is characterized by a purine ring system with specific substituents that confer unique biological activities and properties.

Recent advancements in chemical synthesis have enabled researchers to explore the purine derivative framework more deeply. The purine ring serves as a foundational structure for various bioactive molecules, including nucleotides and nucleosides, which are essential components of DNA and RNA. The presence of the amino group at position 2 and the hydroxymethylpropyl group at position 9 introduces additional functional complexity to this molecule, potentially enhancing its interactions with biological targets.

One of the most promising aspects of 6H-Purin-6-one,2-amino-1,9-dihydro-9-[3-hydroxy-2-(hydroxymethyl)propyl] lies in its potential as a lead compound for drug discovery. Researchers have demonstrated that this compound exhibits selective binding to specific proteins and enzymes, making it a candidate for therapeutic interventions in areas such as oncology and virology. For instance, studies have shown that this compound can inhibit key enzymes involved in cancer cell proliferation, suggesting its potential as an anti-cancer agent.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The incorporation of the hydroxymethylpropyl group requires precise control over reaction conditions to ensure optimal yields and stereochemical outcomes. This highlights the importance of advanced synthetic strategies in the development of complex molecules like 6H-Purin-6-one,2-amino-1,9-dihydro-9-[3-hydroxy-2-(hydroxymethyl)propyl].

In terms of biological evaluation, this compound has been subjected to extensive in vitro and in vivo testing. Preclinical studies have revealed its ability to modulate cellular signaling pathways associated with inflammation and immune response. These findings underscore its potential as an immunomodulatory agent, particularly in conditions such as autoimmune diseases and chronic inflammatory disorders.

Moreover, the structural features of 6H-Purin-6-one,2-amino-1,9-dihydro-9-[3-hydroxy-2-(hydroxymethyl)propyl] make it an attractive candidate for further optimization through medicinal chemistry approaches. By modifying specific substituents or altering the purine ring system itself, researchers can potentially enhance its pharmacokinetic properties and therapeutic efficacy.

The application of computational chemistry tools has also played a pivotal role in understanding the molecular interactions of this compound. Molecular docking studies have provided insights into how it binds to target proteins at the atomic level. This information is invaluable for guiding future research efforts aimed at improving its bioavailability and reducing off-target effects.

In conclusion, 6H-Purin-6-one,2-amino-1,9-dihydro-9-[3-hydroxy-2-(hydroxymethyl)propyl] represents a significant advancement in the field of purine derivatives. Its unique structure and promising biological activities position it as a valuable asset in drug discovery pipelines. As research continues to unfold, this compound holds the potential to contribute significantly to the development of novel therapeutics addressing unmet medical needs.